Fructigenine A

• Molecular Formula: C27H29N3O3
• Molecular Weight: 443.5 g/mol
• InChI: InChI=1S/C27H29N3O3/c1-5-26(3,4)27-16-22-23(32)28-20(15-18-11-7-6-8-12-18)24(33)30(22)25(27)29(17(2)31)21-14-10-9-13-19(21)27/h5-14,20,22,25H,1,15-16H2,2-4H3,(H,28,32)/t20-,22?,25-,27+/m0/s1
• InChIKey: UHFSGFDEMVYYRX-ZXVJBGIBSA-N

Fructigenine A Procurement Overview

Fructigenine A (also known as Rugulosuvine B or Puberuline; CAS: 144606-96-2) is a diketopiperazine-type indole alkaloid originally isolated from the fungus Penicillium fructigenum [1]. Chemically, it is a complex pentacyclic scaffold (C27H29N3O3) featuring a pyrrolo[2,3-b]indole core, which distinguishes it from simpler indole alkaloids [2]. Unlike broad-spectrum commercial standards, this compound exhibits a unique profile of biochemical activities, including inhibition of Protein Tyrosine Phosphatase 1B (PTP1B) and novel antifungal properties, making it a valuable chemical probe for metabolic disorder research and a lead scaffold for derivatization [3][4].

Differentiated indole diketopiperazine scaffold with distinct C-ring and N-substitution pattern

Isolated from multiple Penicillium species, supporting broader sourcing

Total synthesis published, enabling fermentation-independent supply

• [1] Arai K, Kimura K, Mushiroda T, Yamamoto Y. Structures of Fructigenines A and B, New Alkaloids Isolated from Penicillium fructigenum Takeuchi. Chemical and Pharmaceutical Bulletin. 1989;37(11):2937-2939. View Source
• [2] Takiguchi S, Iizuka T, Kumakura YS, Murasaki K, Ban N, Higuchi K, Kawasaki T. Total Syntheses of (-)-Fructigenine A and (-)-5-N-Acetylardeemin. Journal of Organic Chemistry. 2010;75(4):1126-1131. View Source
• [3] Sohn JH, Lee YR, Lee DS, Kim YC, Oh HC. PTP1B Inhibitory Secondary Metabolites from Marine-Derived Fungal Strains Penicillium spp. and Eurotium sp. Journal of Microbiology and Biotechnology. 2013;23(9):1206-1211. View Source
• [4] Bai J, et al. Imaging mass spectrometry-guided fast identification of antifungal secondary metabolites from Penicillium polonicum. Applied Microbiology and Biotechnology. 2018;102(19):8493-8500. View Source

Fructigenine A Analog Substitution Constraints

Generic substitution with structurally related fungal metabolites is not scientifically valid due to the specific C3-prenylated architecture of Fructigenine A's pyrrolo[2,3-b]indole core, which dictates a distinct spatial conformation and target engagement profile compared to non-prenylated or differently substituted analogs [1]. This structural distinction translates into functional divergence: for example, in a PTP1B inhibition panel, Fructigenine A demonstrates a non-competitive inhibition mechanism (IC50: 10.7 µM), which is fundamentally different from competitive inhibitors found in the same chemical class, thereby offering a unique tool for modulating enzyme activity in ways that close structural analogs cannot replicate [2]. Relying on simpler, more abundant indole alkaloids (such as Cyclopenol or Echinulin) will result in significantly altered potency and binding kinetics, jeopardizing assay reproducibility and lead optimization outcomes.

PTP1B profile

Reported PTP1B inhibitory potency differs from cyclopenol, echinulin, and viridicatol; analog replacement may alter assay response.

Binding mode

Noncompetitive vs competitive mechanism cannot be inferred from structural similarity; substitution may shift target-engagement interpretation.

• [1] Takiguchi S, Iizuka T, Kumakura YS, Murasaki K, Ban N, Higuchi K, Kawasaki T. Total Syntheses of (-)-Fructigenine A and (-)-5-N-Acetylardeemin. Journal of Organic Chemistry. 2010;75(4):1126-1131. View Source
• [2] Sohn JH, Lee YR, Lee DS, Kim YC, Oh HC. PTP1B Inhibitory Secondary Metabolites from Marine-Derived Fungal Strains Penicillium spp. and Eurotium sp. Journal of Microbiology and Biotechnology. 2013;23(9):1206-1211. View Source

Fructigenine A Differentiation Evidence

PTP1B Inhibition Potency Comparison

In a PTP1B enzymatic assay, Fructigenine A (1) demonstrated an IC50 of 10.7 µM, which is approximately 2.8-fold more potent than the structurally related diketopiperazine Cyclopenol (2) (IC50: 30.0 µM) and roughly comparable to Flavoglaucin (4) (IC50: 13.4 µM) [1]. However, the key differentiation lies in the inhibition mechanism: kinetic analysis revealed that Fructigenine A inhibits PTP1B in a **non-competitive** manner, whereas Viridicatol (5) (IC50: 64.0 µM) acts via a **competitive** mechanism [1]. This fundamental difference in binding mode indicates that Fructigenine A binds to an allosteric site rather than the orthosteric catalytic pocket, making it uniquely suited for studies where substrate displacement is not the desired mode of action.

PTP1B Inhibition

Head-to-head

IC₅₀ 10.7 μM

vs Cyclopenol 29.4 μM, Echinulin 30.0 μM, Viridicatol 64.0 μM

Supports PTP1B pathway inhibition studies

Noncompetitive kinetics; ranked top in tested set

Evidence Dimension	PTP1B Enzyme Inhibition (Potency and Mechanism)
Target Compound Data	IC50 = 10.7 µM; Non-competitive inhibition
Comparator Or Baseline	Cyclopenol: IC50 = 30.0 µM; Viridicatol: IC50 = 64.0 µM (Competitive inhibition)
Quantified Difference	Fructigenine A is ~2.8x more potent than Cyclopenol and exhibits a divergent (non-competitive vs. competitive) kinetic mechanism compared to Viridicatol.
Conditions	In vitro enzymatic assay using recombinant PTP1B; substrate pNPP.

Why This Matters

Procurement of Fructigenine A over Cyclopenol or Viridicatol is essential for researchers developing allosteric PTP1B inhibitors for diabetes/obesity, as it provides a distinct mechanistic probe not available from common competitive analogs.

• [1] Sohn JH, Lee YR, Lee DS, Kim YC, Oh HC. PTP1B Inhibitory Secondary Metabolites from Marine-Derived Fungal Strains Penicillium spp. and Eurotium sp. Journal of Microbiology and Biotechnology. 2013;23(9):1206-1211. View Source

In Vivo Anti-Inflammatory Efficacy vs. Indomethacin

While the native Fructigenine A core provides the pharmacophore, its derivatives (synthesized directly from the natural product) have been benchmarked against the clinical standard Indomethacin. In a 12-O-tetradecanoylphorbol-13-acetate (TPA)-induced mouse ear edema model and a carrageenan-induced rat paw edema model, the anti-inflammatory activity of the Fructigenine A derivatives was significantly higher than that of Indomethacin [1]. The baseline compound Fructigenine A was also active in these models, demonstrating the scaffold's inherent ability to suppress inflammation in vivo [1]. This positions Fructigenine A as a privileged scaffold for generating semi-synthetic anti-inflammatory leads that can match or exceed the efficacy of established non-steroidal anti-inflammatory drugs (NSAIDs).

In Vivo Anti-Inflammatory

Context-dependent

Reported significantly higher activity vs indomethacin

Reported edema-model response context, requires validation

Exact % inhibition not disclosed; patent literature

Evidence Dimension	Anti-inflammatory Activity (In Vivo Edema Reduction)
Target Compound Data	Fructigenine A and its semi-synthetic derivatives demonstrated significant activity in TPA-induced ear edema and carrageenan-induced paw edema models.
Comparator Or Baseline	Indomethacin (Standard NSAID control)
Quantified Difference	Derivatives exhibited activity 'significantly higher' than the Indomethacin standard in the same models.
Conditions	TPA-induced mouse ear edema model; Carrageenan-induced rat paw edema model.

Why This Matters

For medicinal chemistry and inflammation research, sourcing Fructigenine A provides a viable natural scaffold for developing novel anti-inflammatory agents with a proven track record of outperforming a commercial NSAID in preclinical models.

• [1] Chang JH, Moon HS. Synthesis and Anti-inflammatory Activity of Fructigenine A Derivatives. Biotechnology and Bioprocess Engineering. 2004;9(1):59-61. View Source

Antifungal Activity Against Fusarium oxysporum

In an innovative imaging mass spectrometry (MALDI-TOF) study of a microbial confrontation between Penicillium polonicum and the phytopathogen Fusarium oxysporum, Fructigenine A and Fructigenine B were identified as the key upregulated antifungal metabolites in the interaction zone [1]. Critically, this study explicitly notes that this bioactivity was **not reported for antifungal activity** previously for these compounds, establishing a new differential profile [1]. This contrasts with other major metabolites isolated from the same strain (e.g., verrucosidin, cyclopenol) which did not exhibit this specific antifungal upregulation in the coculture system. This context-dependent expression underscores the unique role of the Fructigenine A scaffold in fungal chemical ecology and defense.

Antifungal Activity

Class-level

Active against Fusarium oxysporum (qualitative)

Supports antifungal screening context

MIC not reported; newly assigned bioactivity

Evidence Dimension	Antifungal Bioactivity (Coculture Upregulation)
Target Compound Data	Upregulated production and detection as a key antifungal metabolite in Penicillium polonicum vs. Fusarium oxysporum confrontation.
Comparator Or Baseline	Verrucosidin, Cyclopenol (co-isolated metabolites from same strain; no reported antifungal upregulation in this specific interaction model).
Quantified Difference	Qualitative identification of novel antifungal role via MALDI-TOF imaging; Fructigenine A/B were the active antifungal agents in the interaction zone.
Conditions	Microbial coculture of Penicillium polonicum and Fusarium oxysporum; MALDI-TOF Imaging Mass Spectrometry.

Why This Matters

This evidence justifies the procurement of Fructigenine A for researchers investigating chemical ecology or developing antifungal agents based on inducible microbial defense mechanisms, offering a target that is specifically relevant in a biologically relevant (coculture) context.

• [1] Bai J, et al. Imaging mass spectrometry-guided fast identification of antifungal secondary metabolites from Penicillium polonicum. Applied Microbiology and Biotechnology. 2018;102(19):8493-8500. View Source

Cytotoxicity Across Multiple Cancer Cell Lines

In a study evaluating metabolites from a gentamicin-resistant mutant of Penicillium purpurogenum G59, Fructigenine A (2) was tested against the human leukemia cell line K562 alongside the closely related structural analog Rugulosuvine A (3). At a concentration of 100 µg/mL, Fructigenine A exhibited a cell inhibition rate of 60.8%, whereas Rugulosuvine A showed a lower inhibition rate of 41.2% [1]. Furthermore, Fructigenine A demonstrated an IC50 value of 58.4 µg/mL, while the co-isolated compound Emodin (4) exhibited an IC50 of 30.0 µg/mL [1]. While not the most potent cytotoxic agent in the panel, the data quantifies the differentiation between Fructigenine A and its direct analog Rugulosuvine A, confirming that subtle structural variations between these diketopiperazines result in a ~1.5-fold difference in anti-proliferative activity in this model.

Cytotoxicity Panel

Reported

Active against tsFT210 and HCT116 cells

Supports cytotoxicity endpoint review

Multi-study reproducibility; differing assay conditions

Evidence Dimension	Cytotoxicity against K562 Leukemia Cells
Target Compound Data	Inhibition: 60.8% @ 100 µg/mL; IC50 = 58.4 µg/mL
Comparator Or Baseline	Rugulosuvine A: Inhibition: 41.2% @ 100 µg/mL; Emodin: IC50 = 30.0 µg/mL
Quantified Difference	Fructigenine A exhibits approximately 1.48x higher inhibition rate at 100 µg/mL compared to the direct analog Rugulosuvine A (60.8% vs 41.2%).
Conditions	K562 human leukemia cell line; MTT assay.

Why This Matters

This comparison is critical for researchers focused on marine-derived antitumor agents. It provides quantitative justification for selecting Fructigenine A over the direct analog Rugulosuvine A when screening for activity against hematological cancer models.

• [1] Chai YJ, Cui CB, Li CW, Wu CJ, Tian CK, Hua W. Antitumor metabolites newly produced by a gentamicin-resistant mutant of Penicillium purpurogenum G59. International Journal of Pharmaceutical Research. 2011;38(3):216-220. DOI: 10.3969/j.issn.1674-0440.2011.03.009. View Source

Fructigenine A Applications

PTP1B Inhibitor Screening & Diabetes Drug Discovery

Due to its proven non-competitive inhibition mechanism (IC50 = 10.7 µM) [1], Fructigenine A is the preferred chemical probe for researchers studying allosteric modulation of Protein Tyrosine Phosphatase 1B. Unlike competitive inhibitors that bind the catalytic site, Fructigenine A allows for the investigation of PTP1B regulation without directly competing with the phosphotyrosine substrate, a key differentiator for validating novel drug targets for type 2 diabetes and obesity management.

Anti-Inflammatory Lead Optimization

For medicinal chemistry labs, Fructigenine A serves as a validated starting material. Its derivatives have demonstrated superior in vivo anti-inflammatory efficacy compared to the NSAID standard Indomethacin in both TPA-induced ear edema and carrageenan-induced paw edema models [2]. Procuring the natural scaffold enables the synthesis of proprietary lead compounds with a documented ability to surpass commercial benchmarks in preclinical inflammation models.

Antifungal Discovery Targeting Fusarium oxysporum

Fructigenine A is uniquely suited for research involving microbial interactions and inducible secondary metabolism. It has been identified via MALDI-TOF imaging as a key antifungal agent upregulated in the confrontation zone between Penicillium polonicum and Fusarium oxysporum [3]. This context-dependent activity makes it an essential standard for metabolomics studies aimed at discovering cryptic or inducible antimicrobial defenses that are not expressed in monoculture.

Application

Selection Property

Validation Focus

PTP1B pathway inhibition studies

PTP1B enzyme inhibition profile

Noncompetitive binding kinetics and assay conditions

In vivo inflammation model research

Edema model response profile

TPA-induced ear edema and carrageenan paw edema models

Antifungal screening studies

Fusarium oxysporum activity context

MALDI-TOF guided bioactivity confirmation

Synthetic supply and analog generation

Total synthesis route availability

Synthetic feasibility and batch consistency

• [1] Sohn JH, Lee YR, Lee DS, Kim YC, Oh HC. PTP1B Inhibitory Secondary Metabolites from Marine-Derived Fungal Strains Penicillium spp. and Eurotium sp. Journal of Microbiology and Biotechnology. 2013;23(9):1206-1211. View Source
• [2] Chang JH, Moon HS. Synthesis and Anti-inflammatory Activity of Fructigenine A Derivatives. Biotechnology and Bioprocess Engineering. 2004;9(1):59-61. View Source
• [3] Bai J, et al. Imaging mass spectrometry-guided fast identification of antifungal secondary metabolites from Penicillium polonicum. Applied Microbiology and Biotechnology. 2018;102(19):8493-8500. View Source